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Compound of Interest

Compound Name: Triisostearin
CAS No.: 26942-95-0
Cat. No.: B1596018
Get Quote
. J

This technical guide provides a comprehensive overview of triisostearin, a versatile
triglyceride ester widely utilized in the cosmetic and pharmaceutical industries. The document
details its chemical structure, physicochemical properties, and key applications, with a focus on
data relevant to researchers, scientists, and drug development professionals.

Chemical Structure and Identification

Triisostearin is the triester of glycerin and isostearic acid. Its chemical structure consists of a
glycerol backbone esterified with three isostearic acid molecules.[1] Isostearic acid is a
branched-chain saturated fatty acid, which imparts unique properties to the resulting
triglyceride.

The IUPAC name for triisostearin is 2,3-bis(16-methylheptadecanoyloxy)propy! 16-
methylheptadecanoylpropanoate.[2] It is also known by other synonyms such as glyceryl
triisostearate and 1,2,3-propanetriyl trisooctadecanoate.[2]
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Caption: Chemical structure of Triisostearin.

Physicochemical Properties

Triisostearin is a highly polar, odorless, and viscous oil or waxy solid.[3][4][5] It is known for its
stability against oxidation.[5] A summary of its key physical and chemical properties is
presented in the tables below.

Table 1: Chemical Identification of Triisostearin
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Identifier

Value

Chemical Formula

Cs7H11006[2]

Molecular Weight 891.5 g/mol [6][2]
2,3-bis(16-methylheptadecanoyloxy)propyl 16-

IUPAC Name ( yinep Yioxy)propy
methylheptadecanoate[2]

CAS Number 26942-95-0[6][2]
CC(C)CCccceceecececeececececec(=o)oce(coc(=

SMILES O)CCCCCCCCCCceeec(e)c)oc(=o)eecece

CCCCCCCCCCC(C)C[2]

Table 2: Physical Properties of Triisostearin

Property

Value

Physical State

Waxy solid or colorless to yellowish liquid[6][3]

[4]

Melting Point 57-62 °C[3]
Boiling Point 806-807 °C[3]

Insoluble in water; Soluble in oils, lipids, and
Solubility organic solvents (e.g., esters, hydrocarbons);

Insoluble in ethanol[4][7]

Refractive Index

> 1.460 at 20 °C[8]

Viscosity

Highl3]

Experimental Protocols
Synthesis of Triisostearin

The primary method for synthesizing triilsostearin is through the esterification of glycerin with

isostearic acid.[6][3] While specific industrial protocols are proprietary, a general laboratory-

scale synthesis can be described as follows:
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Objective: To synthesize triisostearin via the direct esterification of glycerin and isostearic
acid.

Materials:

Glycerin (1 equivalent)

* |sostearic acid (3 equivalents)

e Acid catalyst (e.g., p-toluenesulfonic acid)

o Toluene (as a solvent for azeotropic removal of water)
e Sodium bicarbonate solution (for neutralization)

o Anhydrous sodium sulfate (for drying)

» Activated carbon (for decolorization)

« Filtration apparatus

e Rotary evaporator

Procedure:

o Areaction flask is charged with glycerin, isostearic acid, and a catalytic amount of p-
toluenesulfonic acid in toluene.

e The mixture is heated to reflux, and the water formed during the reaction is removed
azeotropically using a Dean-Stark apparatus.

e The reaction progress is monitored by measuring the amount of water collected or by
techniques such as thin-layer chromatography (TLC) or gas chromatography (GC) to track
the disappearance of reactants.

o Upon completion, the reaction mixture is cooled and neutralized with a saturated sodium
bicarbonate solution.
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e The organic layer is separated, washed with brine, and dried over anhydrous sodium sulfate.

e The solvent is removed under reduced pressure using a rotary evaporator.

e The crude product can be further purified by treatment with activated carbon to remove
colored impurities, followed by filtration.
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Caption: General workflow for the synthesis of Triisostearin.
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Characterization of Triisostearin in a Cosmetic
Formulation

Objective: To determine the viscosity and skin hydration potential of a cream formulation
containing triisostearin.

1. Viscosity Measurement

Principle: Rotational viscometry is used to measure the internal friction of the cream, providing
an indication of its thickness and flow characteristics.

Apparatus:

» Rotational viscometer with appropriate spindle geometry (e.g., cone-plate or parallel-plate)
» Temperature-controlled sample holder

Procedure:

e The cream sample is allowed to equilibrate to a controlled temperature (e.g., 25 °C).

o Adefined amount of the sample is placed onto the lower plate of the viscometer.

e The spindle is lowered to the correct gap setting.

e The viscosity is measured over a range of shear rates to characterize the flow behavior of
the cream (e.g., shear-thinning).

o Data is recorded as viscosity (in mPa-s or cP) versus shear rate (in s71).
2. Skin Hydration Assessment (In-vivo)

Principle: A Corneometer® measures the capacitance of the skin, which is directly related to its
hydration level. An increase in capacitance indicates an increase in skin moisture.

Protocol Outline:

o Subject Recruitment: A panel of subjects with self-perceived dry skin is recruited.
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Acclimatization: Subjects are acclimatized in a temperature and humidity-controlled room for
at least 30 minutes before measurements.

Baseline Measurement: Baseline skin hydration is measured on designated areas of the
forearm using the Corneometer®.

Product Application: A standardized amount of the cream containing triisostearin is applied
to a defined test area. An adjacent area is left untreated as a control.

Post-application Measurements: Skin hydration is measured at specified time points (e.g., 1,
2, 4, and 8 hours) after product application on both the treated and control sites.

Data Analysis: The change in skin hydration from baseline is calculated for both the treated
and control areas. Statistical analysis is performed to determine the significance of the
moisturizing effect.

Viscosity Measurement Skin Hydration Assessment

Sample Equilibration Subject Acclimatization

Y \ 4

E_oad Sample into ViscometeD (Baseline Corneometer MeasuremenD (cluster_viscosity) (cluster_hydratior]

A4 A4

(Measure Viscosity vs. Shear Rate) Apply Product

Y \ 4

Record Data (Measure Hydration at Time Points)

A4

Data Analysis
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Caption: Experimental workflow for characterizing a cosmetic formulation.
Applications in Research and Development
Triisostearin's primary functions in cosmetic and pharmaceutical formulations include:

» Emollient and Skin-Conditioning Agent: It forms an occlusive layer on the skin, reducing
transepidermal water loss and helping to maintain skin hydration. Its branched-chain
structure provides a non-greasy, smooth feel.

 Viscosity-Controlling Agent: It increases the thickness of oil-based formulations, contributing
to the desired texture and stability of creams, lotions, and ointments.[9]

o Dispersing Agent: Due to its high viscosity and polarity, it is an effective dispersing agent for
pigments in color cosmetics.[5]

Safety and Toxicology
Triisostearin is generally considered a safe ingredient for use in cosmetic products.[3]

o Dermal Irritation and Sensitization: Dermal application in animal studies was not associated
with significant irritation.[1] Repeated-insult patch tests in humans have shown no evidence
of sensitization.[1]

o Oral Toxicity: Studies on related glyceryl triesters indicate little to no acute, subchronic, or
chronic oral toxicity.[1]

o Comedogenicity: It has a low comedogenic rating, suggesting it is unlikely to clog pores.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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